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For Researchers, Scientists, and Drug Development Professionals

Abstract
Methyl elaidate, the methyl ester of elaidic acid, is a monounsaturated trans fatty acid that

serves as a crucial reference standard in lipid research and analysis. Its unique

physicochemical properties and involvement in cellular processes make it a molecule of

significant interest in various scientific disciplines, including food science, biofuel development,

and biomedical research. This technical guide provides an in-depth overview of methyl
elaidate, encompassing its chemical and physical properties, synthesis and purification

methods, analytical techniques, and its role in biological systems. Detailed experimental

protocols and visual representations of relevant pathways are included to facilitate practical

application and further investigation.

Introduction
Methyl elaidate (CAS Number: 1937-62-8) is the methyl ester derivative of elaidic acid, the

trans isomer of oleic acid. As a trans fatty acid methyl ester (FAME), it is characterized by a

double bond in the trans configuration between the ninth and tenth carbon atoms. This

structural feature confers distinct properties compared to its cis counterpart, methyl oleate,

influencing its physical state, chemical reactivity, and biological activity.

In research and industrial settings, methyl elaidate is primarily utilized as an analytical

standard for the quantification of trans fatty acids in food products, biological samples, and
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biofuels. The accurate determination of trans fatty acid content is of paramount importance due

to their well-documented adverse effects on cardiovascular health. Furthermore, emerging

research is exploring the specific roles of individual trans fatty acids like elaidic acid and its

esters in cellular signaling and disease pathogenesis. This guide aims to provide a

comprehensive resource for professionals working with or investigating methyl elaidate.

Properties of Methyl Elaidate
The physicochemical properties of methyl elaidate are summarized in the tables below,

providing a clear reference for experimental design and data interpretation.

Chemical and Physical Properties
Property Value Reference

CAS Number 1937-62-8 [1][2][3][4][5]

Molecular Formula C₁₉H₃₆O₂

Molecular Weight 296.49 g/mol

Appearance Colorless to pale yellow liquid

Melting Point 9-10 °C

Boiling Point 220 °C at 24 mmHg

Density 0.871 g/mL at 20 °C

Refractive Index n20/D 1.450

Solubility
Insoluble in water; soluble in

most organic solvents.

Synonyms

Elaidic acid methyl ester,

Methyl trans-9-octadecenoate,

(E)-Methyl octadec-9-enoate

Spectroscopic Data
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Spectroscopic Technique Key Features

Gas Chromatography-Mass Spectrometry (GC-

MS)

Characteristic fragmentation pattern with a

prominent molecular ion peak at m/z 296.

Infrared (IR) Spectroscopy

Distinctive absorption band around 966 cm⁻¹

corresponding to the C-H out-of-plane bending

of the trans double bond.

Nuclear Magnetic Resonance (NMR)

Spectroscopy

Signals in the olefinic region (~5.3 ppm)

characteristic of the trans-configured double

bond protons.

Synthesis and Purification
Methyl elaidate is typically synthesized through the esterification of elaidic acid with methanol,

often in the presence of an acid catalyst.

Synthesis of Methyl Elaidate via Acid-Catalyzed
Esterification
This protocol describes a general method for the synthesis of methyl elaidate from elaidic

acid.

Materials:

Elaidic acid

Methanol (anhydrous)

Sulfuric acid (concentrated)

Sodium bicarbonate (saturated solution)

Anhydrous magnesium sulfate or sodium sulfate

Hexane or diethyl ether

Round-bottom flask
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Reflux condenser

Separatory funnel

Rotary evaporator

Procedure:

In a round-bottom flask, dissolve elaidic acid in an excess of anhydrous methanol (e.g., a

1:10 to 1:20 molar ratio of acid to alcohol).

Slowly add a catalytic amount of concentrated sulfuric acid (approximately 1-2% of the

elaidic acid weight) to the mixture while stirring.

Attach a reflux condenser and heat the mixture to reflux for 1-2 hours. The reaction progress

can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

After the reaction is complete, allow the mixture to cool to room temperature.

Remove the excess methanol using a rotary evaporator.

Dissolve the residue in hexane or diethyl ether and transfer it to a separatory funnel.

Wash the organic layer sequentially with water and then with a saturated sodium bicarbonate

solution to neutralize the acidic catalyst.

Wash again with water until the aqueous layer is neutral.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter the drying agent and evaporate the solvent under reduced pressure to obtain crude

methyl elaidate.

The product can be further purified by vacuum distillation or column chromatography if

necessary.

Analytical Methods
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Gas chromatography is the most common and effective method for the analysis and

quantification of methyl elaidate.

Gas Chromatography (GC) Analysis of Methyl Elaidate
This protocol outlines a standard method for the GC analysis of fatty acid methyl esters,

including methyl elaidate.

Instrumentation and Columns:

Gas chromatograph equipped with a flame ionization detector (FID).

A polar capillary column is typically used for the separation of cis and trans isomers of fatty

acid methyl esters. Common stationary phases include biscyanopropyl polysiloxane (e.g.,

SP-2340, OV-275) or polyethylene glycol (e.g., Carbowax 20M).

Sample Preparation:

For lipid-containing samples, a lipid extraction (e.g., using the Folch or Bligh-Dyer method) is

performed first.

The extracted lipids are then transesterified to their corresponding fatty acid methyl esters. A

common method is to use boron trifluoride (BF₃) in methanol or methanolic HCl.

The resulting FAMEs are extracted into an organic solvent like hexane.

GC Conditions (Example):

Injection Volume: 1 µL

Inlet Temperature: 250 °C

Detector Temperature: 260 °C

Oven Temperature Program:

Initial temperature: 150 °C, hold for 1 minute.

Ramp to 220 °C at a rate of 4 °C/minute.
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Hold at 220 °C for 10 minutes.

Carrier Gas: Helium or Hydrogen

Split Ratio: 100:1

Data Analysis:

Methyl elaidate is identified by its retention time compared to a certified reference standard.

Quantification is achieved by comparing the peak area of methyl elaidate in the sample to

that of a known amount of an internal standard or by using an external calibration curve.

Biological Activity and Signaling Pathways
While often considered in the broader context of trans fatty acids, elaidic acid and its methyl

ester have been shown to exert specific biological effects. Recent studies have begun to

elucidate the molecular mechanisms underlying these effects, particularly in the context of

cancer cell biology.

Pro-metastatic Intracellular Signaling of Elaidic Acid
Research has indicated that elaidic acid can promote the metastasis of colorectal cancer cells.

This process is initiated by the binding of elaidic acid to G-protein coupled receptors GPR40

and GPR120 on the cell surface. This binding event triggers a signaling cascade involving the

transactivation of the Epidermal Growth Factor Receptor (EGFR) mediated by c-SRC. The

subsequent activation of EGFR signaling leads to changes in the expression of genes

associated with stemness and the epithelial-mesenchymal transition (EMT), ultimately

enhancing the metastatic potential of the cancer cells.
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Applications
The primary applications of methyl elaidate are in the fields of analytical chemistry and

biomedical research.

Analytical Standard: It is widely used as a certified reference material for the accurate

identification and quantification of trans fatty acids in various matrices, including food

products, edible oils, and biological tissues.

Biochemical Research: Methyl elaidate serves as a tool to investigate the metabolic and

cellular effects of trans fatty acids. It is used in cell culture and animal studies to explore its

impact on lipid metabolism, inflammation, and cellular signaling pathways.

Food Science: In the food industry, understanding the content of methyl elaidate and other

trans fatty acids is crucial for product formulation, quality control, and regulatory compliance.

Biofuel Research: As a fatty acid methyl ester, methyl elaidate is a component of biodiesel

and is studied in the context of biofuel properties and production.

Safety and Handling
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Methyl elaidate should be handled in a well-ventilated area, and appropriate personal

protective equipment, including safety glasses and gloves, should be worn. It is a combustible

liquid and should be stored away from heat and open flames. For long-term storage and to

prevent degradation, it is recommended to store methyl elaidate at -20°C.

Conclusion
Methyl elaidate is a fundamentally important molecule for researchers and professionals in

lipid science and related fields. Its well-defined chemical and physical properties make it an

indispensable analytical standard for the monitoring of trans fatty acids. Moreover, ongoing

research into its biological activities is shedding light on the specific molecular mechanisms

through which trans fatty acids can influence cellular health and disease. This technical guide

provides a solid foundation of knowledge and practical protocols to support the continued

investigation and application of methyl elaidate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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